Cas no 2229154-42-9 (3,3-difluoro-3-(3-methoxypyridin-2-yl)propan-1-ol)

3,3-Difluoro-3-(3-methoxypyridin-2-yl)propan-1-ol is a fluorinated pyridine derivative with potential applications in pharmaceutical and agrochemical research. The presence of difluoromethyl and methoxypyridyl groups enhances its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry. Its structural features, including the hydroxyl group, allow for further functionalization, enabling the development of novel bioactive compounds. The compound’s stability and solubility profile contribute to its utility in diverse reaction conditions. Researchers may explore its use in designing enzyme inhibitors or receptor modulators due to its electron-withdrawing and steric properties. Proper handling and storage under inert conditions are recommended to maintain its integrity.
3,3-difluoro-3-(3-methoxypyridin-2-yl)propan-1-ol structure
2229154-42-9 structure
Product Name:3,3-difluoro-3-(3-methoxypyridin-2-yl)propan-1-ol
CAS No:2229154-42-9
MF:C9H11F2NO2
MW:203.18594956398
CID:6040751
PubChem ID:165647743
Update Time:2025-05-26

3,3-difluoro-3-(3-methoxypyridin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3,3-difluoro-3-(3-methoxypyridin-2-yl)propan-1-ol
    • EN300-1971718
    • 2229154-42-9
    • Inchi: 1S/C9H11F2NO2/c1-14-7-3-2-5-12-8(7)9(10,11)4-6-13/h2-3,5,13H,4,6H2,1H3
    • InChI Key: MBLMSMRGUCJEME-UHFFFAOYSA-N
    • SMILES: FC(C1C(=CC=CN=1)OC)(CCO)F

Computed Properties

  • Exact Mass: 203.07578492g/mol
  • Monoisotopic Mass: 203.07578492g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 42.4Ų

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Additional information on 3,3-difluoro-3-(3-methoxypyridin-2-yl)propan-1-ol

Comprehensive Overview of 3,3-Difluoro-3-(3-methoxypyridin-2-yl)propan-1-ol (CAS No. 2229154-42-9)

3,3-Difluoro-3-(3-methoxypyridin-2-yl)propan-1-ol (CAS No. 2229154-42-9) is a fluorinated organic compound with a unique structure that combines a pyridine ring and a difluoropropanol moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block. The presence of both fluorine atoms and a methoxypyridine group enhances its reactivity and bioavailability, making it a valuable intermediate in drug discovery and material science.

The compound's molecular formula, C9H11F2NO2, reflects its balanced hydrophobicity and polarity, which are critical for its applications in medicinal chemistry. Researchers are particularly interested in its role as a precursor for fluorinated pharmaceuticals, a growing trend in the industry due to fluorine's ability to improve metabolic stability and binding affinity. The 3-methoxypyridine moiety further contributes to its utility in designing kinase inhibitors and other targeted therapies.

In recent years, the demand for fluorinated compounds like 3,3-difluoro-3-(3-methoxypyridin-2-yl)propan-1-ol has surged, driven by advancements in AI-driven drug discovery and green chemistry. Searches for "fluorine in drug design" and "pyridine derivatives in pharmaceuticals" have spiked, reflecting the compound's relevance in cutting-edge research. Its synthesis often involves palladium-catalyzed cross-coupling or electrophilic fluorination, methods that align with sustainable chemistry principles.

From an industrial perspective, CAS No. 2229154-42-9 is valued for its scalability and compatibility with continuous flow chemistry, a hot topic in process optimization. The compound's stability under mild conditions makes it suitable for high-throughput screening, a technique widely used in precision medicine projects. Additionally, its logP value and hydrogen bonding capacity are frequently analyzed in computational chemistry studies, addressing common queries like "how to predict drug-likeness."

Beyond pharmaceuticals, 3,3-difluoro-3-(3-methoxypyridin-2-yl)propan-1-ol has potential applications in advanced materials, such as liquid crystals or polymer additives. Its fluorine-rich structure could contribute to thermal stability and optical properties, topics trending in materials science forums. As the scientific community explores bioisosteric replacements, this compound's role in replacing traditional functional groups is increasingly highlighted.

In summary, 3,3-difluoro-3-(3-methoxypyridin-2-yl)propan-1-ol (CAS No. 2229154-42-9) exemplifies the intersection of fluorine chemistry and heterocyclic innovation. Its multifaceted applications and alignment with sustainable synthesis trends ensure its continued relevance in both academic and industrial settings. For researchers exploring "next-generation drug intermediates" or "eco-friendly fluorination methods," this compound offers a compelling case study.

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